N-(5-bromo-2-fluorophenyl)methanesulfonamide

• Molecular Formula: C7H7BrFNO2S
• Molecular Weight: 268.11 g/mol
• IUPAC Name: N-(5-bromo-2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7BrFNO2S/c1-13(11,12)10-7-4-5(8)2-3-6(7)9/h2-4,10H,1H3
• InChI Key: IYFUTBTVGXZICP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=CC(=C1)Br)F

Description

N-(5-bromo-2-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7BrFNO2S and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dissolve 5-bromo-2-fluoro-phenylamine (1.40 g, 7.37 mmol), N,N-dimethylamino-4-pyridine (90 mg, 0.737 mmol), and methanesulfonyl chloride (1.69 g, 14.74 mmol) in CH2Cl2 (10 mL) and pyridine (10 mL). Stir under N2 for 4 h and concentrate in-vacuo. Dilute residue with 1.00N aqueous HCl (20 mL) and extract into ethyl acetate. Dry (MgSO4) and concentrate organics to a yellow solid. Dissolve in THF (20 mL) and add 1.0M tetrabutylammonium fluoride/THF (4.83 mL, 4.83 mmol). Heat to reflux for 3 h, then add H2O and brine. Extract into ethyl acetate, then dry (MgSO4) and concentrate organics to a white solid. Recrystallization from boiling toluene/hexanes affords 768 mg (39%) of the title compound as a white solid. MS (ES) 267 (M−H); HPLC shows 100% purity.